Cas no 17973-92-1 (Phenol,4-amino-2,6-dinitro-)

• Product Name: Phenol,4-amino-2,6-dinitro-
• CAS No: 17973-92-1
• MF: C₆H₅N₃O₅
• MW: 199.121001005173
• CID: 185830
• PubChem ID: 5483925
• Update Time: 2025-04-19

Phenol,4-amino-2,6-dinitro- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-amino-2,6-dinitro-
• 4-amino-2,6-dinitrophenol
• Isopicramic Acid
• 4-amino-2,6-dinitro-phenol
• AKOS004121710
• 17973-92-1
• Phenol, 4-amino-2,6-dinitro-
• SCHEMBL8059114
• DTXSID20170855

• Inchi： 1S/C6H5N3O5/c7-3-1-4(8(11)12)6(10)5(2-3)9(13)14/h1-2,10H,7H2
• InChI Key： TTXPIURLJOPGTE-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=CC=1[N+](=O)[O-])N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 199.02295
• Monoisotopic Mass: 199.02292027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Melting Point: >250°C
• Solubility: Solubility Insoluble in water; soluble in ethanol
• PSA: 132.53
• pka: 5.09(at 25℃)
• PH: Rose-pink (4.0) to yellow (5.6)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Dinitrophenols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols Dinitrophenols